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Compound of Interest

Compound Name: Isoprene

CAS No.: 78-79-5

Cat. No.: B109036 Get Quote

Executive Summary: The Dual Hazard
Isoprene (2-methyl-1,3-butadiene, CAS 78-79-5) presents a unique disposal challenge due to

its "dual-threat" reactivity.[1][2][3] It is not only extremely flammable (Flash Point: -48°C) but

also chemically unstable in two distinct ways:[1][2][3]

Peroxidation: It reacts with atmospheric oxygen to form explosive peroxides (Class B

Peroxide Former).[1]

Polymerization: It can undergo uncontrolled exothermic polymerization, potentially rupturing

containers.[1][4]

Effective disposal requires a stabilize-then-dispose strategy.[1][2][3] This guide outlines the

decision logic and protocols to ensure safety and regulatory compliance (RCRA).

Hazard Identification & Waste Classification
Before initiating disposal, you must characterize the waste. Isoprene is not a U-listed or P-

listed waste under federal RCRA regulations (40 CFR 261.33), but it is a characteristic

hazardous waste.[1]

Table 1: Isoprene Waste Characteristics
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Property Value/Classification Regulatory Implication

RCRA Waste Code D001 (Ignitable)
Primary waste code for

labeling.[1][2][3]

Secondary Code D003 (Reactive)

Applicable if peroxides are

present or polymerization is

active.[1][2][3][4]

Flash Point -48°C (-54°F)

Extreme fire hazard;

ground/bond all transfer

equipment.[1][2][3]

Boiling Point 34°C (93°F)

High volatility; vapor

accumulates in low areas

(Vapor Density > 1).[1][2][3]

Peroxide Class Class B

Hazard on concentration

(distillation/evaporation).[1][2]

[3]

Stabilizer 4-tert-Butylcatechol (TBC)

Must be present (>100 ppm) to

prevent runaway reactions

during storage/transport.[1][2]

[3]

Pre-Disposal Assessment Workflow
Do not simply "pack and ship" old isoprene.[1] You must assess the physical state of the

material to determine the safety of handling it.

Figure 1: Isoprene Waste Decision Tree[2]
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Isoprene Waste Container

Visual Inspection:
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Figure 1: Logical workflow for assessing isoprene waste. Note that "Solid" does not always

mean safe; crystals indicate immediate explosion hazard.[1]

Detailed Handling Protocols
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Protocol A: Peroxide Testing
When to use: Any isoprene container opened > 3 months ago, or any container with an

unknown history.

Safety: Wear nitrile gloves, flame-resistant lab coat, and safety goggles.[1] Work in a fume

hood.

Method: Use semi-quantitative peroxide test strips (e.g., Quantofix® Peroxide 100).[1]

Procedure:

Dip the test strip into the solvent for 1 second.

Wait 15-30 seconds (check manufacturer instructions).[1][2][3]

Compare color to the chart.[1][5]

Interpretation:

0-20 ppm: Safe for normal handling and disposal.[1][2][3]

20-100 ppm:Action Required. The solvent is degrading.[1][2][3] Proceed to Protocol B

(Stabilization).

>100 ppm:CRITICAL HAZARD. Do not move the bottle.[1] Gently close the hood sash.[1]

Contact your institution's EHS or hazardous waste contractor immediately.[1] Do not

attempt to stabilize.

Protocol B: Stabilization (Inhibitor Addition)
Objective: To prevent polymerization or further peroxidation during the waste storage interval.

[1]

Reagent: 4-tert-Butylcatechol (TBC).[1][2][3]

Note: TBC is often sold as a solid or a concentrated solution (e.g., 85% in methanol).[1]

Calculation: Target a concentration of 200 ppm (approx. 0.02% w/w).[1]
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Example: For 1 Liter of Isoprene (~680g), add approximately 140 mg of solid TBC or 0.2

mL of liquid TBC concentrate.

Execution:

Add TBC directly to the waste container.[1]

Gently swirl (do not shake vigorously) to mix.[1]

Record "Stabilized with TBC [Date]" on the waste tag.[1]

Protocol C: Packaging & Labeling
Container: Use the original container if intact. If transferring, use a conductive metal can or

amber glass bottle.

Warning: Avoid clear glass (light accelerates peroxidation).[1]

Warning: Do not fill >90% full.[1] Leave headspace for thermal expansion.[1]

Labeling:

Words: "Hazardous Waste - Isoprene"

Hazards: "Flammable", "Peroxide Former"[4]

Codes: D001

Emergency Procedures
Spills
Isoprene is highly volatile; a spill will rapidly create an explosive atmosphere.[1]

Evacuate: Clear the immediate area.

Ventilate: Maximize hood ventilation if the spill is contained.[1]

Absorb: Use inert absorbents (vermiculite, sand, or solusorb). Do not use paper towels

(combustible).[1]
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Tools: Use non-sparking (plastic or bronze) scoops to collect waste.

Discovery of Crystals
If you see white crystals around the cap or floating in the liquid:

DO NOT TOUCH. Friction from unscrewing the cap can detonate the peroxides.[1]

Isolate: Post a "Do Not Enter" sign.[1]

Notify: Call emergency services/EHS immediately. This requires remote opening or

detonation by a bomb squad.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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